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Compound of Interest

Compound Name: Riboflavin 5-phosphate sodium

Cat. No.: B1680621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Riboflavin 5'-phosphate sodium, also known as flavin mononucleotide (FMN), is a vital

coenzyme synthesized from riboflavin (Vitamin B2). It plays a critical role in a multitude of

cellular metabolic processes, including redox reactions essential for energy production. A

thorough understanding of its spectroscopic properties is fundamental for researchers and

professionals involved in drug development and various biochemical and biophysical studies.

This technical guide provides a comprehensive overview of the key spectroscopic

characteristics of Riboflavin 5'-phosphate sodium, detailed experimental protocols for their

measurement, and visualizations of its biochemical pathways.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic parameters for Riboflavin 5'-phosphate

sodium, providing a quick reference for experimental design and data interpretation.

Table 1: UV-Visible Absorption Spectroscopy Data
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Parameter Wavelength (nm)
Molar Absorptivity
(ε) (M⁻¹cm⁻¹)

Conditions

Absorption Maximum

(λmax)
~224 Not specified Aqueous Solution

Absorption Maximum

(λmax)
~267 ~12,500

Phosphate buffer (pH

7.0)[1]

Absorption Maximum

(λmax)
~375 Not specified Aqueous Solution[2]

Absorption Maximum

(λmax)
~444 ~12,500

Phosphate buffer (pH

7.0)[1][3]

Absorption Minimum ~240 Not specified
Phosphate buffer (pH

7.0)[1]

Ratio A375/A267 - 0.30 - 0.34 Aqueous Solution[2]

Ratio A444/A267 - 0.35 - 0.40 Aqueous Solution[2]

Table 2: Fluorescence Spectroscopy Data
Parameter Wavelength (nm) Conditions

Excitation Maximum (λex) ~440-460 Aqueous Solution[2][4]

Emission Maximum (λem) ~520-530 Aqueous Solution[2][4]

Table 3: Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) Data

Technique Parameter Observed Value Conditions

¹³C NMR Spectrum Available
D₂O with DMSO-d6

reference[5][6]

Mass Spectrometry

(MS)
m/z 457.3 [M+H]⁺

Electrospray

Ionization (ESI)[7]
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Key Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible measurement of

spectroscopic properties. The following sections outline the protocols for UV-Visible absorption

and fluorescence spectroscopy of Riboflavin 5'-phosphate sodium.

UV-Visible Absorption Spectroscopy Protocol
This protocol is designed to determine the absorption spectrum and molar absorptivity of

Riboflavin 5'-phosphate sodium.

Materials:

Riboflavin 5'-phosphate sodium

Phosphate buffer (pH 7.0)

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer

Procedure:

Solution Preparation: Prepare a stock solution of Riboflavin 5'-phosphate sodium in

phosphate buffer (pH 7.0). From the stock solution, prepare a dilution to a final concentration

of approximately 10 µg/mL.[1]

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the

manufacturer's instructions. Set the wavelength range to scan from 200 nm to 600 nm.

Blank Measurement: Fill a quartz cuvette with the phosphate buffer (pH 7.0) to be used as a

blank. Place the cuvette in the spectrophotometer and record a baseline spectrum.

Sample Measurement: Empty the cuvette, rinse it with the sample solution, and then fill it

with the Riboflavin 5'-phosphate sodium solution. Place the cuvette in the spectrophotometer

and record the absorption spectrum.
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Data Analysis: Identify the wavelengths of maximum absorbance (λmax). The characteristic

absorbance maxima for Riboflavin 5'-phosphate sodium are expected around 267 nm, 375

nm, and 444 nm.[1][2] The absorbance at the minimum, around 240 nm, should also be

noted.[1] Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is

the absorbance at a specific λmax, c is the molar concentration, and l is the path length of

the cuvette (1 cm).

Fluorescence Spectroscopy Protocol
This protocol outlines the steps to measure the fluorescence excitation and emission spectra of

Riboflavin 5'-phosphate sodium.

Materials:

Riboflavin 5'-phosphate sodium

Deionized water

Quartz fluorescence cuvettes

Fluorometer

Procedure:

Solution Preparation: Prepare a dilute aqueous solution of Riboflavin 5'-phosphate sodium.

The concentration should be low enough to avoid inner filter effects. A starting concentration

of 1 mg in 100 mL of water is a good starting point.[4]

Fluorometer Setup: Turn on the fluorometer and allow the lamp to stabilize.

Excitation Spectrum Measurement: Set the emission wavelength to the expected maximum

of around 530 nm.[2] Scan a range of excitation wavelengths, for example, from 300 nm to

500 nm, to determine the excitation maximum.

Emission Spectrum Measurement: Set the excitation wavelength to the determined

maximum (around 440-460 nm).[2][4] Scan a range of emission wavelengths, for example,

from 480 nm to 650 nm, to determine the emission maximum.
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Data Analysis: Identify the wavelengths of maximum excitation and emission. A strong

yellowish-green fluorescence is characteristic of Riboflavin 5'-phosphate sodium in solution.

[4] The fluorescence is known to disappear upon the addition of mineral acids or alkalis.[4]

Biochemical Pathways and Workflows
The following diagrams, generated using the DOT language, visualize key biochemical

pathways and a typical experimental workflow for the analysis of Riboflavin 5'-phosphate

sodium.
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Role of FMN in the Electron Transport Chain (Complex I)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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